Cas no 1261549-35-2 (3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester)

• Product Name: 3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester
• CAS No: 1261549-35-2
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• CID: 4991090
• Update Time: 2023-08-24

3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-3'-(trifluoromethyl)biphenyl-4-carboxylic acid ethyl ester

• Inchi： 1S/C16H13F3O3/c1-2-22-15(21)13-7-6-11(9-14(13)20)10-4-3-5-12(8-10)16(17,18)19/h3-9,20H,2H2,1H3
• InChI Key： XIMCJJWHGQEFGQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(C(=O)OCC)=C(C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5